ethyl 4-(dimethylamino)-2-phenyl-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 4-(dimethylamino)-2-phenylpyrimidine-5-carboxylate
• InChI: InChI=1S/C15H17N3O2/c1-4-20-15(19)12-10-16-13(17-14(12)18(2)3)11-8-6-5-7-9-11/h5-10H,4H2,1-3H3
• InChI Key: NRZSRUQWEVGPHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1N(C)C)C2=CC=CC=C2
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 4-(dimethylamino)-2-phenyl-5-pyrimidinecarboxylate and related compounds often involves reactions of ethyl or methyl 2-dimethylaminomethylene-3-oxoalkanoates with N-C-N dinucleophiles, leading to esters of 4-substituted 2-amino-, 2-methyl-, or 2-phenyl-5-pyrimidinecarboxylic acids in high yields. These esters can be hydrolyzed to corresponding carboxylic acids and further converted to pyrimidines, usually with excellent yields (Schenone, Sansebastiano, & Mosti, 1990).

Molecular Structure Analysis

The molecular structures of related pyrimidine derivatives have been determined, revealing intramolecular N-H...O hydrogen bonds and planar ring formations in some cases. These structural features are crucial for understanding the chemical behavior and reactivity of these compounds (Wu et al., 2005).

Chemical Reactions and Properties

Ethyl 4-(dimethylamino)-2-phenyl-5-pyrimidinecarboxylate undergoes various chemical reactions, including nucleophilic substitution and cyclization, leading to a diverse range of heterocyclic compounds. These reactions are influenced by the compound's molecular structure and the nature of substituents, which dictate its chemical properties and reactivity (Zupančič, Svete, & Stanovnik, 2009).

Physical Properties Analysis

The physical properties of ethyl 4-(dimethylamino)-2-phenyl-5-pyrimidinecarboxylate, such as melting points, solubility, and crystalline structure, can be determined through various analytical techniques, including X-ray crystallography and spectroscopy. These properties are essential for the compound's application in chemical synthesis and material science (Cossar et al., 2018).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards various reagents, and stability under different conditions, are pivotal for understanding the compound's behavior in chemical syntheses and its potential applications. Detailed studies involving spectroscopic methods and theoretical calculations can provide insights into these properties (Singh et al., 2014).

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the exact mechanism of action of this compound. If it has biological activity, it could interact with enzymes, receptors, or other biomolecules in the body.

Future Directions

The study of this compound could open up new avenues in various fields depending on its properties and activities. It could be of interest in medicinal chemistry, materials science, or other areas of research.